2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H19NO2/c1-12-4-7-16(8-5-12)20-18(21)10-15-11-22-19-14(3)13(2)6-9-17(15)19/h4-9,11H,10H2,1-3H3,(H,20,21)
• InChI Key: ZLEJNEMTPWVFPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2=COC3=C2C=CC(=C3C)C

Description

2-(6,7-Dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide is a synthetic acetamide derivative featuring a benzofuran core substituted with methyl groups at the 6- and 7-positions, coupled to a 4-methylphenyl group via an acetamide linkage. The benzofuran scaffold is known for its metabolic stability and aromatic interactions, while the 4-methylphenyl group is frequently associated with enhanced lipophilicity and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide typically involves the following steps:

Formation of Benzofuran Core: The benzofuran core can be synthesized through cyclization reactions involving phenols and aldehydes or ketones under acidic or basic conditions.

Introduction of Dimethyl Groups: The dimethyl groups can be introduced via alkylation reactions using methylating agents such as methyl iodide or dimethyl sulfate.

Acetamide Formation: The acetamide moiety can be introduced through acylation reactions involving acetic anhydride or acetyl chloride in the presence of a base.

Coupling with 4-Methylphenyl Group: The final step involves coupling the benzofuran derivative with 4-methylphenylamine using coupling reagents such as EDCI or DCC.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes using continuous flow reactors, optimizing reaction conditions, and employing cost-effective reagents and catalysts.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzofuran ring, using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed on the acetamide group using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nitrating agents, and sulfonating agents under various conditions.

Major Products

Oxidation: Oxidized derivatives of the benzofuran ring.

Reduction: Reduced forms of the acetamide group.

Substitution: Substituted derivatives on the aromatic rings.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide would depend on its specific biological activity. Generally, it may interact with molecular targets such as enzymes, receptors, or DNA, leading to modulation of biological pathways. The exact pathways and targets would require detailed biochemical studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Benzofuran/Benzothiazole Scaffolds

The European patent (EP 3 348 550A1) describes benzothiazole-based acetamide derivatives (e.g., N-(6-trifluoromethylbenzothiazole-2-yl)-2-phenylacetamide) with substitutions such as methoxy or trifluoromethyl groups . Key comparisons include:

• Electron-Withdrawing vs. Electron-Donating Groups : The 6,7-dimethyl groups on the benzofuran in the target compound contrast with trifluoromethyl or methoxy substituents in patent compounds. Methyl groups enhance lipophilicity and steric bulk, whereas trifluoromethyl groups improve metabolic stability and electronic effects .

Table 1 : Substituent Effects on Activity

Compound	Core Structure	Key Substituents	Biological Relevance
Target Compound	Benzofuran	6,7-dimethyl, 4-methylphenyl	Potential metabolic stability
Patent Compound (N-(6-CF3-benzothiazole))	Benzothiazole	6-CF3, phenyl/methoxy	Enhanced electronic interactions

Role of the 4-Methylphenyl Group in Bioactivity

Evidence from thiazolidin-4-one derivatives (e.g., N-[2-(4-methylphenyl)-4-oxo-1,3-thiazolidin-3-yl]acetamide) highlights the 4-methylphenyl moiety as critical for antiproliferative activity against renal adenocarcinoma (769-P) cells . Comparatively:

• Positional Influence: In the target compound, the 4-methylphenyl group is attached via an acetamide linker rather than a thiazolidinone ring. This difference may alter conformational flexibility and binding kinetics.
• Apoptotic Activity : Benzamide derivatives in thiazolidin-4-one scaffolds induced apoptosis via G1 cell cycle arrest, suggesting that the 4-methylphenyl group’s lipophilicity enhances membrane penetration and target engagement .

Mechanistic Insights from Structural Analogues

• Cell Cycle Modulation: Thiazolidinone derivatives with 4-methylphenyl groups induced G1 arrest and apoptosis . The target compound’s benzofuran-acetamide structure may similarly interfere with cell cycle regulators, though empirical validation is needed.
• SAR (Structure-Activity Relationship) : The acetamide linker in the target compound allows for hydrogen bonding with biological targets, akin to urea derivatives like tebuthiuron , but with distinct steric and electronic profiles.

Biological Activity

The compound 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide is a synthetic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, including antibacterial and anti-inflammatory activities, alongside relevant case studies and research findings.

• Molecular Formula : C22H26N2O2
• Molecular Weight : 350.462 g/mol
• CAS Number : 872866-58-5
• Structure : The compound features a benzofuran core substituted with a methylphenyl acetamide group.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of compounds related to the benzofuran structure. For instance, derivatives of benzofuran have shown significant activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Benzofuran Derivative A	S. aureus	4.2 µg/mL
Benzofuran Derivative B	E. coli	2.1 µg/mL
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide	TBD	TBD

The specific MIC values for 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide are yet to be determined in peer-reviewed studies, but its structural analogs suggest a promising antibacterial profile.

Anti-inflammatory Activity

The compound's potential as an anti-inflammatory agent has also been investigated. A study involving similar benzofuran derivatives indicated their ability to inhibit pro-inflammatory cytokines in vitro, which could be beneficial in treating conditions like arthritis and other inflammatory diseases.

Study 1: Antibacterial Screening

In a recent screening of benzofuran derivatives, several compounds were evaluated for their antibacterial properties using standard agar diffusion methods. The results indicated that modifications in the benzofuran structure significantly affected the antibacterial potency. For example, compounds with electron-withdrawing groups exhibited enhanced activity against Pseudomonas aeruginosa and Staphylococcus epidermidis.

Study 2: Anti-inflammatory Mechanisms

Another study focused on the anti-inflammatory effects of benzofuran derivatives. The researchers utilized a murine model of inflammation to assess the efficacy of these compounds in reducing edema and inflammatory markers. The results demonstrated that certain derivatives could significantly reduce swelling and inhibit the expression of pro-inflammatory mediators such as IL-6 and TNF-alpha.

Mechanistic Insights

The biological activity of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(4-methylphenyl)acetamide may be attributed to its ability to interact with specific biological targets:

• Enzymatic Inhibition : Similar compounds have been shown to inhibit enzymes involved in bacterial cell wall synthesis.
• Cytokine Modulation : The modulation of cytokine production suggests a pathway through which this compound could exert anti-inflammatory effects.